Ciclopirox-d11

• Molecular Formula: C₁₂H₆D₁₁NO₂
• Molecular Weight: 218.34
• Synonyms: (6-Cyclohexyl-d11)-1-hydroxy-4-methyl-2(1H)-pyridinone

Description

Ciclopirox-d11 is a deuterium-labeled analog of the synthetic antifungal agent Ciclopirox (HOE 296), where 11 hydrogen atoms are replaced with deuterium. This modification enhances its utility in pharmacokinetic and metabolic studies by acting as a stable isotopic tracer . The compound retains the broad-spectrum antifungal activity of its parent molecule, targeting pathogens such as Trichophyton rubrum and Epidermophyton floccosum through inhibition of fungal ergosterol biosynthesis, leading to cell membrane disruption .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₁₂H₅D₁₁NNaO₂ (sodium salt form) .
• Molecular Weight : 240.32 g/mol (free base), 217.33 g/mol (sodium salt) .
• CAS Number : 29342-05-0 (free base) .
• Purity : >98% .
• Applications : Metabolic tracing, antifungal efficacy studies, and formulation development .

Comparison with Similar Compounds

Ciclopirox (Parent Compound)

Molecular Formula: C₁₂H₁₇NO₂ . Key Differences:

• Lacks deuterium labeling, limiting its use in metabolic studies.
• Clinically approved for treating superficial fungal infections (e.g., tinea pedis) .
• Purity : 99.75% (vs. >98% for Ciclopirox-d11) .
• Solubility: Comparable to this compound but requires formulation adjustments (e.g., ethanolamine salt for enhanced solubility) .

Ciclopirox Olamine

Molecular Formula: C₁₂H₁₇NO₂·C₂H₇NO (ethanolamine salt) . Key Differences:

• Enhanced solubility due to ethanolamine salt formation, making it suitable for topical formulations .
• Used clinically, unlike this compound, which is primarily for research .
• Mechanism : Identical to this compound but optimized for patient adherence via improved delivery .

This compound Sodium Salt

Molecular Formula : C₁₂H₅D₁₁NNaO₂ .
Key Advantages :

• Improved stability and solubility compared to the free base, enabling use in intravenous and oral formulations .
• Storage : -20°C (powder) vs. -80°C for solutions .
• Applications : Preferred for in vivo studies due to enhanced bioavailability .

This compound β-D-Glucuronide

Molecular Formula: C₁₈H₂₅NO₈ (glucuronidated metabolite) . CAS Number: 1279033-13-4 . Role:

• Primary metabolite used to study Phase II metabolism and excretion pathways .
• Critical for understanding drug-drug interactions and hepatic processing .

Clotrimazole-d5 (Functional Analog)

Molecular Formula : C₂₂H₁₇ClN₂D₅ .
Key Differences :

• Azole-class antifungal (inhibits lanosterol 14α-demethylase) vs. This compound’s metal-dependent enzyme inhibition .
• Deuterated form used for similar tracer studies but distinct chemical structure .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Purity	Key Applications
This compound	C₁₂H₅D₁₁NNaO₂	217.33	29342-05-0	>98%	Metabolic tracing, antifungal PK
Ciclopirox	C₁₂H₁₇NO₂	207.27	29342-05-0	99.75%	Clinical antifungal therapy
Ciclopirox Olamine	C₁₂H₁₇NO₂·C₂H₇NO	225.29	41621-49-2	99.53%	Topical formulations
This compound Glucuronide	C₁₈H₂₅NO₈	383.39	1279033-13-4	>98%	Metabolism studies
Clotrimazole-d5	C₂₂H₁₇ClN₂D₅	344.90	N/A	>98%	Azole metabolism research